2-Benzyl-6-chloro(1,2,4)triazolo[4,3-b]pyridazin-3(2H)-one

• IUPAC Name: 2-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• InChI: InChI=1S/C12H9ClN4O/c13-10-6-7-11-15-16(12(18)17(11)14-10)8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key: SAHUWCZITMEQSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)N3C(=N2)C=CC(=N3)Cl
• Molecular Formula: C12H9ClN4O
• Molecular Weight: 260.68 g/mol

Description

Triazolo-pyridazine compounds are a class of organic compounds that contain a triazole ring fused with a pyridazine ring. These compounds are of interest in medicinal chemistry due to their potential biological activities.

Scientific Research Applications

Energetic Materials

Specific Scientific Field

Energetic materials research focuses on compounds with high energy content, often used in explosives, propellants, and pyrotechnics.

2-Benzyl-6-chloro(1,2,4)triazolo[4,3-b]pyridazin-3(2H)-one

and related derivatives have been investigated as energetic materials. These compounds exhibit varying properties, including insensitivity to external stimuli, high calculated detonation performance, and thermal stability.

Experimental Procedures

Results

• Compounds 14, 17, and 19: Sensitive but with excellent detonation performance (Dv ≥ 8690 m/s, P ≥ 30.2 GPa), suggesting potential as primary explosives.

Thermostable Energetic Materials

Specific Scientific Field

Research in thermostable energetic materials aims to develop compounds that remain stable at high temperatures.

Summary of Application

The fused-triazole backbone of 2-Benzyl-6-chloro(1,2,4)triazolo[4,3-b]pyridazin-3(2H)-one with C-amino groups as substituents shows promise for constructing very thermally stable energetic materials.

Medicinal Chemistry Building Blocks

Specific Scientific Field

Medicinal chemistry involves designing compounds for pharmaceutical applications.

Summary of Application

Approaches based on [1,2,4]triazolo[4,3-a]pyrazine platforms provide quick access to derivatives relevant to medicinal chemistry. These compounds can be synthesized from readily available reagents.

CDK2 Targeting Compounds

Specific Scientific Field

Research on CDK2 inhibitors focuses on developing compounds for cancer therapy.

Summary of Application

Novel compounds featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been designed and synthesized as CDK2 targeting agents.